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Compound of Interest

Compound Name: Collinone

Cat. No.: B15562539

CAS Number: 343315-22-0 Molecular Formula: C27H18012 Molecular Weight: 534.42 g/mol

Abstract

Collinone is a novel, recombinant angular polyketide antibiotic that demonstrates significant
antibacterial activity, particularly against Gram-positive bacteria, including vancomycin-resistant
enterococci.[1] It also exhibits general cytotoxicity.[2] Produced by a genetically engineered
Streptomyces strain, Collinone belongs to the angucycline class of antibiotics and possesses
a unique, heavily oxidized angular hexacyclic structure.[1] This technical guide synthesizes the
available information on Collinone, focusing on its discovery, structure, and reported biological
activities. Due to the limited public availability of the primary research article, this document
highlights the foundational knowledge and provides a framework for understanding this
compound, acknowledging the absence of detailed quantitative data and specific experimental
protocols in the accessible literature.

Introduction

The emergence of antibiotic-resistant bacteria poses a significant threat to global health. The
discovery and development of novel antibiotics with unique mechanisms of action are therefore
of paramount importance. Polyketides, a large class of natural products, have historically been
a rich source of antimicrobial agents. Advances in genetic engineering have enabled the
creation of recombinant polyketide synthases (PKS) and the production of novel, "unnatural”
natural products. Collinone is a prime example of such an engineered molecule, originating
from the functional expression of genes from a putative rubromycin polyketide synthase gene
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cluster in Streptomyces coelicolor CH999.[1] Its structural similarity to angucycline and
angucyclinone antibiotics suggests a potential for further development and derivatization to
yield new bioactive compounds.[1]

Physicochemical Properties

A summary of the known physicochemical properties of Collinone is presented in the table

below.
Property Value Reference
CAS Number 343315-22-0 [2]
Molecular Formula C27H18012 [2]
Molecular Weight 534.42 g/mol [2]
Chemical Class Angucycline Antibiotic [1]

Heavily oxidized angular

hexacyclic compound with a
Structure _ [1]

benz[a]naphthacene ring

system.[1]

Biological Activity
Antibacterial Activity

Collinone has demonstrated antibacterial activity specifically against Gram-positive bacteria.[2]
A significant finding from the initial research is its activity against vancomycin-resistant
enterococci (VRE), highlighting its potential to address challenging antibiotic-resistant
infections.[1]

Cytotoxicity
In addition to its antibacterial properties, Collinone is reported to exhibit cytotoxicity.[2] The
extent of this cytotoxicity and the specific cell lines tested are not detailed in the publicly

available abstracts. This property is common among angucycline antibiotics, many of which are
investigated for their anticancer potential.
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Note on Quantitative Data: Detailed quantitative data, such as Minimum Inhibitory
Concentration (MIC) values against various bacterial strains or IC50 values for its cytotoxic
effects, are not available in the abstracts of the primary literature. Access to the full-text article
by Martin et al. (2001) is required to obtain this specific information.

Experimental Protocols

The detailed experimental protocols for the production, isolation, and biological evaluation of
Collinone are contained within the primary research publication, which is not publicly
accessible. However, based on the abstract and general knowledge of recombinant polyketide

production, a generalized workflow can be inferred.

General Workflow for Collinone Production and
Discovery

The following diagram illustrates a probable workflow for the generation and identification of

Collinone.

Click to download full resolution via product page
Caption: Generalized workflow for the discovery of Collinone.

Mechanism of Action and Signaling Pathways

The specific mechanism of action for Collinone has not been elucidated in the available
literature. However, as an angucycline antibiotic with cytotoxic properties, its mode of action
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may be similar to other members of this class. Angucyclines are known to exert their biological
effects through various mechanisms, including:

« Inhibition of Nucleic Acid and Protein Synthesis: Some angucyclines can intercalate with
DNA or inhibit enzymes involved in replication, transcription, or translation.

 Induction of Apoptosis: The cytotoxicity of many angucyclines is attributed to their ability to
trigger programmed cell death. This can occur through the generation of reactive oxygen
species (ROS), leading to mitochondrial damage and the activation of caspase cascades.[3]

e Enzyme Inhibition: Specific angucyclines have been shown to inhibit various enzymes crucial

for cellular processes.

Given its cytotoxic nature, a plausible, yet unconfirmed, signaling pathway for Collinone-
induced cell death could involve the induction of oxidative stress, leading to apoptosis.

Hypothetical Signaling Pathway for Cytotoxicity

The following diagram illustrates a hypothetical signaling pathway for Collinone-induced
cytotoxicity, based on the known mechanisms of other angucycline antibiotics.
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Caption: Hypothetical pathway of Collinone-induced apoptosis.

Conclusion and Future Perspectives

Collinone represents a successful application of genetic engineering to produce a novel
antibiotic with activity against resistant pathogens. Its unique chemical structure and biological
activity make it an interesting candidate for further investigation. Future research should focus
on:

o Total Synthesis: The complete chemical synthesis of Collinone would provide a scalable
source for further studies and allow for the generation of structural analogs.
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e Mechanism of Action Studies: Elucidating the precise molecular targets and signaling
pathways of Collinone is crucial for understanding its antibacterial and cytotoxic effects.

o Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of Collinone
derivatives could lead to the development of compounds with improved potency, selectivity,

and pharmacokinetic properties.

« In Vivo Efficacy: Preclinical studies in animal models are necessary to evaluate the in vivo
efficacy and safety of Collinone as a potential therapeutic agent.

While the currently available information on Collinone is limited, it provides a strong foundation
for future research into this promising recombinant antibiotic. The full elucidation of its
properties awaits the detailed analysis of the primary research findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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